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Chemical Profile and Stock Solution Preparation

The table below summarizes the fundamental chemical and storage information for Pyridone 6, which is

crucial for handling and planning experiments.

Property Detail

CAS Number 457081-03-7 [1] [2] [3]

Molecular Formula C₁₈H₁₆FN₃O [1] [2]

Molecular Weight 309.34 g/mol [1] [2]

Appearance Solid; Light brown to brown powder [1] [2]

Short-Term Storage 0°C to 4°C [2] [3]

Long-Term Storage -20°C in a desiccated environment [2] [3]

Solubility ≥ 100 mg/mL in DMSO (approximately 323.27 mM) [1] [2]. Insoluble in water [2].
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Protocol for Stock Solution Preparation & Storage

Preparation: To prepare a 10 mM stock solution, add 323 µL of anhydrous DMSO directly to 1 mg of
Pyridone 6 powder and vortex thoroughly until completely dissolved [1] [2].

Aliquoting: Upon preparation, immediately aliquot the stock solution into single-use vials to minimize
freeze-thaw cycles and prevent degradation from repeated temperature fluctuations [2].

Storage: Store the aliquots at -20°C for one year or at -80°C for two years [1].
Usage: Before use, allow frozen aliquots to equilibrate to room temperature for at least an hour. For

better solubility, you can warm the tube at 37°C and briefly sonicate it [2].

Biological Activity & Selectivity

Pyridone 6 is a potent and selective ATP-competitive pan-inhibitor of the Janus kinase (JAK) family [2].

The following table outlines its inhibitory activity (IC₅₀) against various kinases, highlighting its strong

selectivity for JAK kinases over others.

Kinase Target IC₅₀ (nM) Kinase Target IC₅₀ (nM)

JAK2 1 nM [1] [2] CDK2 3,300 nM [1]

TYK2 1 nM [1] [2] KDR 1,400 nM [1]

JAK3 5 nM [1] [2] p38 11,000 nM [1]

JAK1 15 nM [1] [2] Tek 24,000 nM [1]

This selectivity profile makes Pyridone 6 a valuable tool for dissecting JAK-STAT signaling pathways in

cellular models.

Experimental Protocol: Application in an Asthma Model

The following workflow and details are based on a study that investigated the effects of Pyridone 6 in a

murine model of allergic asthma [4].
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Detailed Methodology [4]:

Drug Formulation: To overcome rapid clearance and improve efficacy, Pyridone 6 was

encapsulated in biodegradable Poly(lactic-co-glycolic acid) (PLGA) nanoparticles using an emulsion-
solvent evaporation technique. This system allows for sustained drug release.

Dosing Regimen: Mice received P6-PLGA nanoparticles during the allergen (ovalbumin) challenge
phase of the asthma model.

Key Outcomes: Treatment with P6-PLGA significantly suppressed hallmark features of allergic
asthma, including airway eosinophilia (reduction in inflammatory cells), airway hyperresponsiveness

(AHR, a measure of lung function), and goblet cell hyperplasia (which causes excess mucus
production).

Key Considerations for Researchers
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Solvent Control: When designing cellular experiments, always include a DMSO vehicle control

group. The final DMSO concentration should be kept as low as possible (typically below 0.1%) to
avoid solvent toxicity [1] [2].

In Vivo Formulation: For animal studies, the simple DMSO stock solution is not suitable. The
research highlights that unencapsulated Pyridone 6 had limited effects, while the PLGA-
nanoparticle formulation was significantly more effective [4]. This underscores the importance of
an appropriate drug delivery system for in vivo applications.

Cellular Validation: You can functionally validate the activity of your Pyridone 6 stock solution in
cell-based assays. For example, in IL-6 stimulated cells, Pyridone 6 treatment (250 nM) should

significantly reduce phosphorylation of STAT3, a downstream target [2].

I hope these detailed application notes and protocols are helpful for your research. If you require further

information on specific cellular assay conditions or other disease models, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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